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Compound of Interest

Compound Name: 2-Naphthohydrazide

Cat. No.: B185666 Get Quote

For researchers, scientists, and professionals in drug development, 3-hydroxy-2-
naphthohydrazide is a versatile chemical intermediate with significant applications in the

synthesis of novel compounds with diverse biological and chemical properties. This guide

provides an in-depth overview of its specifications, experimental applications, and underlying

chemical principles.

Core Specifications and Properties
3-Hydroxy-2-naphthohydrazide, with the CAS number 5341-58-2, is an aromatic hydrazide

compound.[1][2][3][4] Its key chemical and physical properties are summarized below,

providing a foundational dataset for its use in experimental settings.

Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b185666?utm_src=pdf-interest
https://www.benchchem.com/product/b185666?utm_src=pdf-body
https://www.benchchem.com/product/b185666?utm_src=pdf-body
https://www.benchchem.com/product/b185666?utm_src=pdf-body
https://www.evitachem.com/product/evt-310949
https://www.bocsci.com/product/3-hydroxy-2-naphthoic-hydrazide-cas-5341-58-2-320110.html
https://www.thermofisher.com/order/catalog/product/A16192.22
https://www.sigmaaldrich.com/KR/ko/product/aldrich/55940
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 5341-58-2 [1][2][3][4]

IUPAC Name
3-hydroxynaphthalene-2-

carbohydrazide
[1][2][3]

Molecular Formula C₁₁H₁₀N₂O₂ [1][2][3]

Molecular Weight 202.21 g/mol [1][2][4]

Appearance Off-white to pale brown powder [2][3][5]

Density 1.352 g/cm³ [2]

InChI

1S/C11H10N2O2/c12-13-

11(15)9-5-7-3-1-2-4-8(7)6-

10(9)14/h1-6,14H,12H2,

(H,13,15)

[1][2]

InChI Key
FDNAQCWUERCJBK-

UHFFFAOYSA-N
[1][2][3]

SMILES
C1=CC=C2C=C(C(=CC2=C1)

C(=O)NN)O
[1][2]

Commercial Specifications
Specification Value Source

Assay (HPLC) ≥97.5% [3]

Assay (Aqueous acid-base

Titration)
≥97.5% to ≤102.5% [3]

Purity (General) ≥98.0% [4]

Experimental Protocols and Applications
3-Hydroxy-2-naphthohydrazide serves as a crucial building block in organic synthesis,

particularly for creating Schiff bases (hydrazones) and heterocyclic compounds like 1,3,4-
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thiadiazoles.[6] These derivatives have shown promise as chemosensors, antimicrobial agents,

and anti-inflammatory compounds.[2][7]

Synthesis of Hydrazone Derivatives
A primary application of 3-hydroxy-2-naphthohydrazide is in the synthesis of hydrazones

through condensation reactions with various aldehydes.[1][8] These reactions are foundational

for developing novel chemosensors and biologically active molecules.

Objective: To synthesize a hydrazone derivative from 3-hydroxy-2-naphthohydrazide and an

aldehyde.

Materials:

3-hydroxy-2-naphthohydrazide

Substituted aldehyde (e.g., 4-nitrobenzaldehyde)

Methanol (spectroscopic grade)

Glacial acetic acid (catalytic amount)

Protocol:

Dissolve the desired aldehyde (e.g., 0.66 mmol of 4-nitrobenzaldehyde) in 15 mL of

methanol and stir for 20 minutes.

To this solution, add an equimolar amount of 3-hydroxy-2-naphthohydrazide (0.66 mmol).

Add 2-3 drops of glacial acetic acid to catalyze the reaction.

Reflux the reaction mixture for 4-5 hours at a constant temperature.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, solid precipitates of the hydrazone product will form.

Filter the precipitates and wash them with cold methanol to remove unreacted starting

materials.
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Dry the resulting solid product.[8]

Enhanced Synthesis Methods:

Microwave-Assisted Synthesis: This method can significantly reduce reaction times and

improve yields.[1]

Ultrasonication: Applying ultrasound can also enhance reaction efficiency, shortening

synthesis times from hours to minutes.[1]

The workflow for this synthesis is depicted below.

Process

Product & Purification

3-Hydroxy-2-naphthohydrazide

Condensation Reaction

Aldehyde Derivative Methanol (Solvent) Acetic Acid (Catalyst) Reflux (4-5 hours)

Hydrazone Precipitate

Filtration & Washing

Dried Hydrazone Product

Click to download full resolution via product page

General workflow for the synthesis of hydrazone derivatives.

Analytical Characterization
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The synthesized compounds are typically characterized using a suite of analytical techniques

to confirm their structure and purity.

Methods:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR are used to

elucidate the molecular structure. Spectra are often recorded in DMSO-d₆ with TMS as an

internal standard.[8]

Mass Spectrometry (MS): High-Resolution Mass Spectrometry (HRMS) is employed to

confirm the molecular formula and exact mass of the synthesized compound.[8]

UV-Visible Spectroscopy: This technique is used to study the electronic absorption properties

of the compounds, which is particularly important for applications like chemosensors.[8]

Application as a Chemosensor for Cyanide
Detection
Derivatives of 3-hydroxy-2-naphthohydrazide have been successfully developed as selective

chemosensors. For instance, a hydrazone synthesized from 3-hydroxy-2-naphthohydrazide
and 4-nitrobenzaldehyde shows high selectivity for cyanide (CN⁻) ions.[8]

Mechanism of Action: The sensing mechanism is based on the deprotonation of the Schiff

base's labile proton by the highly basic cyanide ion. This interaction induces a change in the

electronic properties of the molecule, resulting in a distinct color change from colorless to

yellow, which can be observed by the naked eye and quantified by UV-Visible spectroscopy.[8]

The signaling pathway for this chemosensor is illustrated below.
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Mechanism of cyanide detection using a hydrazone-based sensor.

Safety and Handling
3-Hydroxy-2-naphthohydrazide is classified as a skin and eye irritant.[5] It may also cause

respiratory irritation.[5] Appropriate personal protective equipment (PPE), including gloves, eye

shields, and a dust mask (type N95 or equivalent), should be used when handling this

chemical.

This technical guide provides a comprehensive overview of 3-hydroxy-2-naphthohydrazide,

offering valuable data and protocols for its effective and safe utilization in research and

development. Its versatile chemical nature continues to make it a compound of interest for

synthesizing novel molecules with significant potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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